Cas no 851863-48-4 (2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one)

2-(4-Methoxyphenyl)-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one is a synthetic organic compound featuring a substituted imidazoline core with a methoxyphenyl and methylsulfanyl functional group. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the methoxy group may enhance solubility and electronic properties, while the methylsulfanyl moiety could contribute to reactivity in further derivatization. This compound’s well-defined heterocyclic framework makes it a candidate for applications in medicinal chemistry, where such scaffolds are often explored for their pharmacological activity. Careful handling is advised due to its reactive functional groups.

2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one structure

851863-48-4 structure

Product Name:2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one

CAS No:851863-48-4

MF:C₁₃H₁₆N₂O₂S

MW:264.343341827393

CID:6438173

Update Time:2025-05-27

2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one
- Ethanone, 1-[4,5-dihydro-2-(methylthio)-1H-imidazol-1-yl]-2-(4-methoxyphenyl)-
- Inchi： 1S/C13H16N2O2S/c1-17-11-5-3-10(4-6-11)9-12(16)15-8-7-14-13(15)18-2/h3-6H,7-9H2,1-2H3
- InChI Key： MOKNSKBBMOCKOB-UHFFFAOYSA-N
- SMILES： C(=O)(N1C(SC)=NCC1)CC1=CC=C(OC)C=C1

Experimental Properties

Density: 1.21±0.1 g/cm3(Predicted)
Boiling Point: 413.7±47.0 °C(Predicted)
pka: 1.97±0.60(Predicted)

2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0630-0071-2μmol	2-(4-methoxyphenyl)-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one	851863-48-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0630-0071-1mg	2-(4-methoxyphenyl)-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one	851863-48-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0630-0071-2mg	2-(4-methoxyphenyl)-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one	851863-48-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0630-0071-3mg	2-(4-methoxyphenyl)-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one	851863-48-4	90%+	3mg	$63.0	2023-05-17

2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one

Research Briefing on 2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one (CAS: 851863-48-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, 2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one (CAS: 851863-48-4) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.

The compound, with the CAS number 851863-48-4, belongs to the class of imidazole derivatives, which are known for their diverse biological activities. Recent studies have explored its synthesis through novel pathways, optimizing yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and assess its stability under various conditions. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets. Preliminary data suggest that 2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential application for treating inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been investigated to assess its suitability as a drug candidate.

Further research has explored the compound's mechanism of action at the molecular level. Molecular docking studies and computational modeling have provided insights into its binding affinity and interaction with target proteins. These studies have identified key structural motifs that contribute to its bioactivity, offering opportunities for structure-activity relationship (SAR) optimization. Such efforts aim to enhance the compound's efficacy and selectivity while minimizing off-target effects.

Despite these promising findings, challenges remain in the development of 2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 2-(4-methoxyphenyl)-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one (CAS: 851863-48-4) represents a promising lead compound with potential applications in drug discovery. Ongoing research aims to elucidate its full therapeutic potential and overcome existing challenges. This briefing underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for novel treatments in the field of chemical biology and medicinal chemistry.